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Compound of Interest

Compound Name: 4,5-Heptadien-2-one

Cat. No.: B14120192 Get Quote

Disclaimer: Detailed experimental protocols and specific application notes for 4,5-Heptadien-2-
one are not readily available in the public domain. The following information is based on the

known properties and reactivity of a closely related analog, 4,5-Heptadien-2-one, 3,3,6-

trimethyl-, and the general chemical behavior of allenic ketones. The provided protocols are

illustrative and should be adapted and optimized for specific research applications.

Introduction
4,5-Heptadien-2-one is an organic compound featuring a ketone functional group and an

allene moiety. This combination of functional groups makes it a potentially versatile building

block in organic synthesis. Allenic ketones are known for their unique reactivity, participating in

a variety of transformations such as cycloadditions, nucleophilic additions, and

rearrangements, making them valuable intermediates in the synthesis of complex organic

molecules, including those with potential applications in drug discovery and materials science.

Chemical and Physical Properties of 4,5-Heptadien-
2-one, 3,3,6-trimethyl-
Due to the limited data on 4,5-Heptadien-2-one, the properties of its well-characterized analog,

4,5-Heptadien-2-one, 3,3,6-trimethyl-, are summarized below. These properties can provide

an estimation of the characteristics of the parent compound.
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Property Value

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol [1]

CAS Number 81250-41-1[1]

IUPAC Name 3,3,6-trimethylhepta-4,5-dien-2-one[1]

Appearance Not specified, likely a liquid

Boiling Point Not specified

Solubility Not specified, likely soluble in organic solvents

Application Notes
The unique structural features of 4,5-Heptadien-2-one, specifically the presence of both a

ketone and an allene, suggest its utility as a versatile intermediate in organic synthesis.[2]

Allenic ketones are valuable precursors for the synthesis of a variety of cyclic and acyclic

compounds.

3.1. Intermediate in Complex Molecule Synthesis:

The allenic moiety of 4,5-Heptadien-2-one can participate in various pericyclic reactions, most

notably [4+2] cycloadditions (Diels-Alder reactions), where it can act as the dienophile.[2] This

provides a direct route to six-membered rings, which are common structural motifs in many

natural products and pharmaceutical agents. The ketone functionality offers a handle for further

transformations, such as nucleophilic additions, reductions, and alpha-functionalization,

allowing for the construction of more complex molecular architectures.[2]

3.2. Precursor for Heterocyclic Compounds:

The reactivity of allenic ketones with various nucleophiles can be exploited to synthesize a

range of heterocyclic compounds.[2] For instance, reactions with binucleophiles can lead to the

formation of five- or six-membered heterocyclic rings, which are prevalent in many biologically

active molecules.
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3.3. Potential Role in Drug Discovery:

While there is no specific information on the use of 4,5-Heptadien-2-one in drug development,

the allenic ketone scaffold is of interest in medicinal chemistry. The introduction of the allene

group can impart specific conformational constraints and stereochemical properties to a

molecule, which can be beneficial for optimizing binding to biological targets. Furthermore, its

ability to serve as a versatile synthetic intermediate allows for the generation of diverse

compound libraries for screening and lead optimization.

Experimental Protocols (Hypothetical)
The following are hypothetical protocols for reactions that 4,5-Heptadien-2-one is expected to

undergo, based on the general reactivity of allenic ketones. These should be considered as

starting points and will require optimization.

4.1. Protocol 1: [4+2] Cycloaddition (Diels-Alder Reaction)

This protocol describes a hypothetical Diels-Alder reaction between 4,5-Heptadien-2-one (as

the dienophile) and a suitable diene, such as cyclopentadiene, to form a bicyclic adduct.

Materials:

4,5-Heptadien-2-one

Freshly cracked cyclopentadiene

Toluene, anhydrous

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard work-up and purification reagents (e.g., ethyl acetate, brine, sodium sulfate, silica

gel for chromatography)
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Procedure:

To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add a solution of 4,5-Heptadien-2-one (1.0 eq) in anhydrous toluene (0.5 M).

Add freshly cracked cyclopentadiene (1.2 eq) to the flask.

Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired cycloadduct.

Characterize the product using appropriate analytical techniques (NMR, IR, Mass

Spectrometry).

4.2. Protocol 2: Michael Addition of a Soft Nucleophile

This protocol outlines a hypothetical Michael-type addition of a soft nucleophile, such as the

enamine of cyclopentanone, to the allenic system of 4,5-Heptadien-2-one.

Materials:

4,5-Heptadien-2-one

Cyclopentanone

Pyrrolidine

Benzene or Toluene, anhydrous

Dean-Stark trap

Round-bottom flask
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Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard work-up and purification reagents

Procedure:

Formation of the Enamine: In a round-bottom flask equipped with a magnetic stir bar and a

Dean-Stark trap, combine cyclopentanone (1.2 eq) and pyrrolidine (1.5 eq) in anhydrous

benzene or toluene. Heat the mixture to reflux until the theoretical amount of water is

collected in the Dean-Stark trap. Cool the solution to room temperature.

Michael Addition: To a separate dry, nitrogen-flushed round-bottom flask, add a solution of

4,5-Heptadien-2-one (1.0 eq) in the same anhydrous solvent.

Slowly add the freshly prepared enamine solution to the solution of 4,5-Heptadien-2-one at

room temperature.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction progress by TLC.

Upon completion, quench the reaction by adding water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the Michael adduct.

Characterize the product using appropriate analytical techniques.

Visualizations
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[4+2] Cycloaddition Workflow

Michael Addition Workflow

Reactants:
4,5-Heptadien-2-one
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Toluene, Reflux

12-24h

Work-up:
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Purification:
Column Chromatography Cycloadduct

Reactants:
4,5-Heptadien-2-one

Nucleophile (e.g., Enamine)

Reaction:
Anhydrous Solvent, RT

12-24h

Work-up:
Aqueous Quench,

Extraction

Purification:
Column Chromatography Michael Adduct
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Caption: General experimental workflows for cycloaddition and Michael addition reactions of

4,5-Heptadien-2-one.
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Caption: Reactivity pathways of 4,5-Heptadien-2-one leading to diverse molecular scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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